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Compound of Interest

Compound Name: 4-Ethoxyphenol

Cat. No.: B1293792

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the melting and boiling points of 4-
ethoxyphenol, including detailed experimental protocols for their determination. It is intended
to serve as a technical resource for professionals in research and development.

Physicochemical Data of 4-Ethoxyphenol

4-Ethoxyphenol, also known as hydroquinone monoethyl ether, is an aromatic ether and a
member of the phenols class of organic compounds.[1][2] It presents as a solid, described as
white or colorless crystals, beige crystalline powder, or chunks, with a sweet, herbaceous odor.

[1](21(3]

The key physical properties of 4-ethoxyphenol are summarized in the table below. These
values are critical for its handling, formulation, and application in various scientific contexts.
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Property Value Conditions
Melting Point 61-68°C Ambient Pressure
64 - 67 °C Ambient Pressure[3][4][5]

66 - 67 °C Ambient Pressure[1][6]

Boiling Point 246 - 247 °C @ 760 mmHg[1][6]
131°C @ 9 mmHg[4][5]

121 °C @ 9 mmHg

Experimental Protocols for Property Determination

Accurate determination of melting and boiling points is fundamental for the characterization and
purity assessment of chemical compounds. The following sections detail standard laboratory
procedures for these measurements.

The capillary method is a widely used and reliable technique for determining the melting point
of a solid organic compound.[7] A pure substance typically exhibits a sharp melting point, while
impurities will lower and broaden the melting range.[8]

Apparatus:

Melting point apparatus (e.g., Mel-Temp, DigiMelt, or Thiele tube)[8][9]

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle (if sample needs to be pulverized)
Procedure:

o Sample Preparation: Ensure the 4-ethoxyphenol sample is completely dry and finely
powdered. If necessary, gently grind the crystals in a mortar and pestle.[7][10]
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o Loading the Capillary Tube: Invert the open end of a capillary tube and press it into the
powdered sample. A small amount of the solid will be forced into the tube.

e Packing the Sample: Tap the sealed end of the capillary tube on a hard surface, or drop it
through a long glass tube, to compact the solid at the bottom. The packed sample height
should be between 2-3 mm for an accurate measurement.[10]

e Measurement:
o Place the loaded capillary tube into the heating block of the melting point apparatus.[10]

o For an unknown compound, it is customary to first perform a rapid heating to determine an
approximate melting range.[8][9]

o For a precise measurement, set the starting temperature to about 15-20°C below the
expected melting point and use a slow heating rate of 1-2°C per minute.[8][10]

o Data Recording: Record the temperature at which the first drop of liquid appears (the
beginning of the melting range) and the temperature at which the entire sample has
completely turned into a liquid (the end of the melting range).[8]

The Thiele tube method is a convenient and micro-scale technique for determining the boiling
point of a liquid, requiring only a small sample volume.[11] The boiling point is defined as the
temperature at which the vapor pressure of the liquid equals the surrounding atmospheric
pressure.[12][13]

Apparatus:

Thiele tube

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Thermometer

Heating source (e.g., Bunsen burner)
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e Stand and clamp
o Heat-transfer fluid (e.g., mineral oil)
Procedure:

o Assembly: Attach a small test tube containing 0.5-1 mL of 4-ethoxyphenol to a thermometer
using a rubber band. The bottom of the test tube should be level with the thermometer bulb.
[11]

o Capillary Insertion: Place a capillary tube, with its sealed end pointing up, into the liquid
sample within the test tube.[11]

e Heating: Insert the entire assembly into the Thiele tube, ensuring the sample is immersed in
the oil bath. Gently heat the side arm of the Thiele tube.[11][13] Convection currents will
ensure uniform temperature distribution.[13]

o Observation: As the temperature rises, a stream of bubbles will begin to emerge from the
open end of the inverted capillary tube. Continue heating until a rapid and continuous stream
of bubbles is observed.[11][13]

o Data Recording: Remove the heat source and allow the apparatus to cool. The boiling point
is the temperature at which the stream of bubbles stops and the liquid is drawn back into the
capillary tube.[11][13] It is crucial to also record the barometric pressure, as the boiling point
is pressure-dependent.[12]

Synthesis and Metabolic Significance

Understanding the origin and fate of a compound is essential in drug development and
toxicology. The following diagrams illustrate a common synthesis route for 4-ethoxyphenol
and its context as a metabolite.

4-Ethoxyphenol can be synthesized through the mono-ethylation of hydroquinone or, as
depicted below, from the reaction of ethanol with 1,4-benzoquinone in the presence of an acid
catalyst.[2][14]
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Caption: Synthesis of 4-Ethoxyphenol from Ethanol and 1,4-Benzoquinone.

4-Ethoxyphenol is recognized as an endogenous human metabolite.[1][15] Its formation can
also result from the biotransformation of other compounds. For example, it is a major product of
the dehalogenation of 4-fluorophenol, a process catalyzed by microperoxidase-8.[2]
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Caption: Metabolic formation of 4-Ethoxyphenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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